Cas no 1426798-61-9 (methyl 2-(1-benzofuran-2-yl)propanoate)

• Product Name: methyl 2-(1-benzofuran-2-yl)propanoate
• CAS No: 1426798-61-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6130387
• PubChem ID: 68167467
• Update Time: 2025-06-12

methyl 2-(1-benzofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-benzofuran-2-yl)propanoate
• 2-Benzofuranacetic acid, α-methyl-, methyl ester
• SCHEMBL11922829
• EN300-1138138
• 1426798-61-9
• methyl2-(1-benzofuran-2-yl)propanoate

• Inchi： 1S/C12H12O3/c1-8(12(13)14-2)11-7-9-5-3-4-6-10(9)15-11/h3-8H,1-2H3
• InChI Key： BXBFZBBAVYSDLJ-UHFFFAOYSA-N
• SMILES： C(C1OC2=CC=CC=C2C=1)(C)C(=O)OC

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±15.0 °C(Predicted)

Additional information on methyl 2-(1-benzofuran-2-yl)propanoate

Research Brief on Methyl 2-(1-Benzofuran-2-yl)propanoate (CAS: 1426798-61-9): Recent Advances and Applications

Methyl 2-(1-benzofuran-2-yl)propanoate (CAS: 1426798-61-9) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the versatility of methyl 2-(1-benzofuran-2-yl)propanoate as a key intermediate in the synthesis of more complex molecules. Its benzofuran core, coupled with the ester functional group, makes it a valuable scaffold for drug discovery. Researchers have explored its utility in the development of novel anti-inflammatory, antimicrobial, and anticancer agents, leveraging its ability to interact with various biological targets.

One of the most notable findings in recent literature is the compound's role in modulating specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 2-(1-benzofuran-2-yl)propanoate exhibit inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. This suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, methyl 2-(1-benzofuran-2-yl)propanoate has shown promise in antimicrobial applications. A recent Bioorganic & Medicinal Chemistry Letters article reported that certain analogs of this compound display potent activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a new avenue for tackling antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of methyl 2-(1-benzofuran-2-yl)propanoate. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader use in pharmaceutical manufacturing. The improved methodology reduces the reliance on hazardous reagents and enhances yield, making it more environmentally sustainable.

Despite these promising developments, challenges remain in fully unlocking the therapeutic potential of methyl 2-(1-benzofuran-2-yl)propanoate. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural optimization and in vivo studies. Ongoing research is also exploring its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, methyl 2-(1-benzofuran-2-yl)propanoate (CAS: 1426798-61-9) represents a compelling case study in the intersection of chemical synthesis and medicinal applications. Its multifaceted biological activities and adaptability as a synthetic intermediate underscore its value in drug discovery. Future research should focus on overcoming current limitations and expanding its therapeutic repertoire, potentially leading to breakthrough treatments in various medical fields.